Cas no 167692-57-1 (1,4-Pentanedione, 1-cyclopropyl- (9CI))
167692-57-1 structure
Product Name:1,4-Pentanedione, 1-cyclopropyl- (9CI)
CAS No:167692-57-1
MF:C8H12O2
MW:140.179682731628
CID:110994
PubChem ID:45085597
Update Time:2025-04-18
1,4-Pentanedione, 1-cyclopropyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Pentanedione, 1-cyclopropyl- (9CI)
- 1,4-Pentanedione,1-cyclopropyl-
- 167692-57-1
- SCHEMBL1987903
- AEKUBQOFIIKNSC-UHFFFAOYSA-N
- 1-cyclopropylpentane-1,4-dione
- 1,4-Pentanedione,1-cyclopropyl-(9ci)
- AKOS011597529
-
- Inchi: 1S/C8H12O2/c1-6(9)2-5-8(10)7-3-4-7/h7H,2-5H2,1H3
- InChI Key: AEKUBQOFIIKNSC-UHFFFAOYSA-N
- SMILES: O=C(CCC(C)=O)C1CC1
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 0
Experimental Properties
- PSA: 34.14
1,4-Pentanedione, 1-cyclopropyl- (9CI) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
167692-57-1 (1,4-Pentanedione, 1-cyclopropyl- (9CI)) Related Products
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- 35900-26-6(4-Methyl-5-nonanone)
- 7335-17-3(3,5-Dimethyl-4-octanone, erythro + threo)
- 18641-71-9(2,4-Dimethyl-3-heptanone)
- 7379-12-6(2-methylhexan-3-one)
- 1567-75-5(1-(1-methylcyclopropyl)ethan-1-one)
- 765-43-5(1-cyclopropylethan-1-one)
- 1121-37-5(Dicyclopropylketone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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